Cas no 5340-88-5 (2-Pyridinecarboxylicacid, butyl ester)

• Product Name: 2-Pyridinecarboxylicacid, butyl ester
• CAS No: 5340-88-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 371183
• PubChem ID: 79285
• Update Time: 2025-05-19

2-Pyridinecarboxylicacid, butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, butyl ester
• BUTYL PYRIDINE-2-CARBOXYLATE
• n-Butyl picolinate
• Butyl 2-pyridinecarboxylate
• butyl picolinate
• HZUPDAXALKWCGX-UHFFFAOYSA
• n-Butyl pyridine-2-carboxylate
• Picolinsaeure-butylester
• Pyridin-2-carbonsaeure-butylester
• pyridine-2-carboxylic acid butyl ester
• BUTYLPYRIDINE-2-CARBOXYLATE
• AKOS006229445
• MFCD00023479
• NS00032753
• HZUPDAXALKWCGX-UHFFFAOYSA-
• 2-Pyridinecarboxylic acid, butyl ester
• CHEBI:181425
• PICOLINIC ACID, BUTYL ESTER
• 5340-88-5
• SCHEMBL3405851
• UNII-QUL7EZP9YL
• DTXSID10201566
• InChI=1/C10H13NO2/c1-2-3-8-13-10(12)9-6-4-5-7-11-9/h4-7H,2-3,8H2,1H3
• NSC960
• PYRIDINE-2-CARBOXYLIC ACID N-BUTYL ESTER
• NSC 960
• HZUPDAXALKWCGX-UHFFFAOYSA-N
• NSC-960
• SB54407
• FT-0693113
• QUL7EZP9YL
• EINECS 226-281-1
• Butyl 2-pyridinecarboxylate #

• MDL： MFCD00023479
• Inchi： 1S/C10H13NO2/c1-2-3-8-13-10(12)9-6-4-5-7-11-9/h4-7H,2-3,8H2,1H3
• InChI Key： HZUPDAXALKWCGX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CN=1)=O)CCCC

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 39.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 276.8±13.0 °C at 760 mmHg
• Flash Point: 170.5±23.7 °C
• Refractive Index: 1.499
• PSA: 39.19000
• LogP: 2.03850
• Solubility: Not determined

2-Pyridinecarboxylicacid, butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-Pyridinecarboxylicacid, butyl ester

Introduction to 2-Pyridinecarboxylic acid, butyl ester (CAS No. 5340-88-5)

2-Pyridinecarboxylic acid, butyl ester, with the chemical formula C₁₀H₁₃NO₂, is a significant compound in the field of pharmaceutical and chemical research. This ester derivative of pyridine carboxylic acid has garnered attention due to its versatile applications in synthetic chemistry, drug development, and as an intermediate in various biochemical pathways. The compound's unique structural properties make it a valuable building block for more complex molecules, particularly in the design of novel therapeutic agents.

TheCAS No. 5340-88-5 uniquely identifies this substance in scientific literature and commercial transactions, ensuring precise classification and handling. As a derivative of pyridine, a heterocyclic aromatic compound, 2-Pyridinecarboxylic acid, butyl ester inherits several desirable characteristics, including solubility in organic solvents and reactivity that allows for further functionalization. These attributes have made it a staple in organic synthesis labs worldwide.

In recent years, the interest in 2-Pyridinecarboxylic acid, butyl ester has surged due to its role in the development of targeted therapies. Researchers have been exploring its potential as a precursor in the synthesis of small-molecule inhibitors that modulate enzyme activity. For instance, derivatives of this compound have been investigated for their ability to interact with specific protein targets involved in metabolic disorders and inflammatory diseases. The butyl ester moiety provides a balance between lipophilicity and hydrophilicity, making it an ideal candidate for drug delivery systems that require controlled release profiles.

The pharmaceutical industry has leveraged the reactivity of 2-Pyridinecarboxylic acid, butyl ester to develop novel analogs with enhanced pharmacological properties. By modifying the pyridine ring or the ester group, scientists can fine-tune the compound's bioavailability, metabolic stability, and binding affinity. Such modifications are crucial for optimizing drug candidates for clinical trials. Furthermore, the compound's stability under various conditions makes it suitable for large-scale production processes, ensuring consistency in pharmaceutical formulations.

Beyond pharmaceutical applications, 2-Pyridinecarboxylic acid, butyl ester finds utility in agrochemical research. Its structural framework is reminiscent of natural products that exhibit bioactivity against pests and pathogens. By synthesizing analogs of this compound, researchers aim to develop environmentally friendly pesticides with reduced toxicity to non-target organisms. This aligns with global efforts to promote sustainable agriculture while maintaining high crop yields.

The synthesis of 2-Pyridinecarboxylic acid, butyl ester typically involves the esterification of 2-pyridinecarboxylic acid using butanol in the presence of an acid catalyst. This reaction is well-documented and can be optimized for high yields under controlled conditions. Advances in catalytic systems have further improved the efficiency of this process, reducing waste generation and energy consumption. Such innovations underscore the importance of green chemistry principles in modern industrial applications.

In academic research, 2-Pyridinecarboxylic acid, butyl ester has been employed as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its predictable reactivity allows chemists to test hypotheses about electron delocalization and stereoelectronic effects within heterocyclic systems. These studies contribute to our fundamental understanding of organic chemistry and pave the way for more sophisticated molecular engineering.

The compound's role in material science is also emerging as a promising area of investigation. Researchers have explored its potential as a monomer or crosslinking agent in polymer synthesis. The pyridine ring can participate in coordination chemistry with metal ions, leading to the formation of metal-organic frameworks (MOFs) with unique properties such as high surface area and selective adsorption capabilities. Such materials have applications in gas storage, separation technologies, and catalysis.

As computational chemistry advances, virtual screening techniques are being used to identify new derivatives of 2-Pyridinecarboxylic acid, butyl ester with enhanced functionalities. Machine learning algorithms can predict binding affinities and metabolic stabilities based on molecular structure data, accelerating the drug discovery pipeline. This interdisciplinary approach combines experimental expertise with computational power to accelerate innovation.

The environmental impact of synthesizing and utilizing 2-Pyridinecarboxylic acid, butyl ester is another critical consideration. Efforts are underway to develop biodegradable derivatives that minimize ecological harm while maintaining efficacy. Such sustainable practices are essential for ensuring long-term viability in both pharmaceuticals and agrochemicals.

In conclusion,2-Pyridinecarboxylic acid, butyl ester (CAS No., 5340-88-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its versatility as a synthetic intermediate and its potential therapeutic benefits continue to drive research efforts worldwide. As new methodologies emerge and environmental concerns become more pressing, 2-pyridinecarboxylic acid, butyl ester will undoubtedly remain at the forefront of chemical innovation.